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Compound of Interest

Compound Name: 4-Propylbiphenyl

Cat. No.: B080277 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

handling 4-Propylbiphenyl, including detailed personal protective equipment (PPE) protocols,

first aid measures, and disposal plans.

Physical and Chemical Properties
Understanding the properties of 4-Propylbiphenyl is the first step in safe handling.

Property Value

Molecular Formula C₁₅H₁₆

Molecular Weight 196.29 g/mol [1]

Physical State Liquid[2]

Melting Point/Range 15 - 17 °C / 59 - 62.6 °F[2]

Boiling Point/Range 109 - 111 °C / 228.2 - 231.8 °F[2]

Personal Protective Equipment (PPE)
When handling 4-Propylbiphenyl, the use of appropriate personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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PPE Category Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2][3]

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2] This includes a lab

coat, and for larger quantities or potential for

splashing, a P.V.C. apron.[4][5]

Hand Protection

Wear chemical protective gloves, such as PVC

or nitrile.[4][6] Contaminated gloves should be

replaced, and hands should be washed and

dried thoroughly after use.[4]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no protective equipment is typically

needed.[2] If ventilation is poor or there is a risk

of inhalation, a particle filter respirator may be

necessary.[2]

First Aid Measures
In the event of exposure to 4-Propylbiphenyl, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2][7]

Remove contact lenses if present and easy to

do.[7] Seek medical attention.[2][7]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[2] Remove all contaminated

clothing and jewelry while rinsing.[7] Get

medical attention if irritation persists.[2][8]

Inhalation

Move the exposed person to fresh air at once.[8]

If breathing has stopped, perform artificial

respiration.[8] Get medical attention immediately

if symptoms occur.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[2] Do NOT induce vomiting.[3]

Get medical attention if symptoms occur.[2]

Handling, Storage, and Disposal
Proper operational and disposal plans are essential for maintaining a safe laboratory

environment.

Handling and Storage:

Avoid contact with skin, eyes, or clothing.[2]

Avoid ingestion and inhalation.[2]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Avoid contamination with oxidizing agents such as nitrates and oxidizing acids.[4]

Disposal Plan: All waste containing 4-Propylbiphenyl should be treated as hazardous waste.
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Collection: Collect all unused 4-Propylbiphenyl and any contaminated materials (e.g.,

gloves, paper towels, pipette tips) in a clearly labeled, sealed, and chemically compatible

container.[9]

Labeling: Label containers of hazardous chemical materials with the identity of the

chemical(s) and the words "Unwanted Laboratory Materials" or "Hazardous Waste".[10]

Storage: Store waste containers in a designated, secure area away from incompatible

materials, within the room where the waste was generated.[9][10]

Disposal: Contact your institution's Environmental Health and Safety (EH&S) department for

pickup and disposal according to federal, state, and local regulations.[11] Do not dispose of

4-Propylbiphenyl down the drain or in the general trash.[11]

Visual Workflow Guides
To further clarify procedural steps, the following diagrams illustrate key operational workflows.
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Workflow for 4-Propylbiphenyl Spill Response

Spill Occurs

Evacuate Immediate Area & Ensure Ventilation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material for liquids)

Clean Up Spill Material

Decontaminate the Area

Dispose of Contaminated Materials as Hazardous Waste

Report the Spill to Lab Supervisor/EH&S

Click to download full resolution via product page

Caption: Workflow for 4-Propylbiphenyl Spill Response.
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Standard Operating Procedure for 4-Propylbiphenyl

Preparation:
- Review SDS

- Ensure fume hood is operational
- Gather all necessary materials

Don Required PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Handling:
- Work within a fume hood

- Weigh/measure required amount
- Keep container closed when not in use

Use in Experiment:
- Follow specific experimental protocol

Decontamination:
- Clean work area

- Decontaminate equipment

Waste Collection:
- Collect all waste in a labeled, sealed container

Remove PPE:
- Remove gloves last

- Wash hands thoroughly

Store Unused Chemical & Waste Properly

Click to download full resolution via product page

Caption: Standard Operating Procedure for 4-Propylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b080277?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylbiphenyl
https://www.fishersci.com/store/msds?partNumber=AAA1761003&productDescription=4-N-PROPYLBIPHENYL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1462214&productDescription=4-ACETYLBIPHENYL+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-267780.pdf
https://www.safety.pitt.edu/ehs/laboratory-safety/personal-protective-equipment
https://www.safety.pitt.edu/ehs/laboratory-safety/personal-protective-equipment
https://www.chemicalsafetyfacts.org/health-and-safety/personal-protective-equipment-and-chemistry/
https://www.chemicalsafetyfacts.org/health-and-safety/personal-protective-equipment-and-chemistry/
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_4_isopropylcatechol_in_the_lab.pdf
https://risk.byu.edu/ehs/environmental/unwanted-laboratory-materials-disposal
https://www.safety.pitt.edu/ehs/waste-disposal/chemical-waste-disposal
https://www.safety.pitt.edu/ehs/waste-disposal/chemical-waste-disposal
https://www.benchchem.com/product/b080277#personal-protective-equipment-for-handling-4-propylbiphenyl
https://www.benchchem.com/product/b080277#personal-protective-equipment-for-handling-4-propylbiphenyl
https://www.benchchem.com/product/b080277#personal-protective-equipment-for-handling-4-propylbiphenyl
https://www.benchchem.com/product/b080277#personal-protective-equipment-for-handling-4-propylbiphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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